Cas no 4919-40-8 (4-Amino-3,5-dimethylbenzoic acid)

• Product Name: 4-Amino-3,5-dimethylbenzoic acid
• CAS No: 4919-40-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00047840
• CID: 333747
• PubChem ID: 236021
• Update Time: 2025-10-28

4-Amino-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-dimethylbenzoic acid
• 4-Amino-3,5-dimethyl-benzoic acid
• Benzoic acid,4-amino-3,5-dimethyl-
• NSC 38033
• Benzoic acid, 4-amino-3,5-dimethyl-
• NSC38033
• NZEOOPXCKUWJDQ-UHFFFAOYSA-N
• 4-amino-3,5-dimethyl benzoic acid
• 6673AB
• SBB087906
• CM12390
• ST2411080
• AB1006860
• BB 02594
• 4-Amino-3 pound not5-dimethylbenzoic acid
• AKOS006345271
• EN300-246020
• FT-0728050
• 4-Amino-3,5-dimethylbenzoicacid
• NSC-38033
• SB37341
• 4919-40-8
• AS-10442
• SCHEMBL901041
• BB 0259495
• MFCD00047840
• DTXSID10284617
• CS-W019299
• DA-17431
• DTXCID90235768
• AE-562/43286952
• ALBB-032191

• MDL： MFCD00047840
• Inchi： 1S/C9H11NO2/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： NZEOOPXCKUWJDQ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C(=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.5

Experimental Properties

• Density: 1.207
• Melting Point: 251-252 ºC
• PSA: 63.32000
• LogP: 2.16500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-Amino-3,5-dimethylbenzoic acid

Recent Advances in the Research of 4-Amino-3,5-dimethylbenzoic acid (CAS: 4919-40-8)

4-Amino-3,5-dimethylbenzoic acid (CAS: 4919-40-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzoic acid core with amino and dimethyl substituents, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The unique structural features of 4-Amino-3,5-dimethylbenzoic acid make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of 4-Amino-3,5-dimethylbenzoic acid to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are critical for its application in high-stakes environments like pharmaceutical manufacturing, where consistency and quality are paramount.

In addition to its synthetic applications, 4-Amino-3,5-dimethylbenzoic acid has shown promise in biochemical assays. Researchers have explored its role as a building block for fluorescent probes and other diagnostic tools. Its ability to interact with specific biological targets makes it a candidate for developing new imaging agents and sensors. This versatility underscores the compound's potential to contribute to both therapeutic and diagnostic advancements in the biomedical field.

Another area of interest is the compound's potential pharmacological properties. Preliminary studies suggest that derivatives of 4-Amino-3,5-dimethylbenzoic acid may exhibit anti-inflammatory or antimicrobial activities. These findings are still in the early stages, but they highlight the need for further investigation into the compound's biological effects. Understanding these properties could pave the way for new treatments for a range of diseases.

The stability and reactivity of 4-Amino-3,5-dimethylbenzoic acid under various conditions have also been a focus of recent research. Studies have examined its behavior in different solvents and at varying temperatures to determine optimal storage and handling conditions. Such research is essential for ensuring the compound's utility in industrial and laboratory settings, where environmental factors can significantly impact performance.

Looking ahead, the continued exploration of 4-Amino-3,5-dimethylbenzoic acid is expected to yield new insights into its applications and mechanisms of action. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial for unlocking the full potential of this compound. As research progresses, 4-Amino-3,5-dimethylbenzoic acid may emerge as a key player in the development of next-generation pharmaceuticals and biochemical tools.